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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603

Introduction

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a
secondary alcohol functional group.[1] Its molecular structure includes a single chiral center at
the fifth carbon atom, giving rise to two distinct stereoisomers: (5R)-5-hydroxy-2-hexanone
and (5S)-5-hydroxy-2-hexanone.[1] These enantiomers are non-superimposable mirror
images of each other and can exhibit significantly different biological activities, pharmacological
properties, and toxicological profiles.[2] This divergence is critical in the field of drug
development, where the therapeutic effects of a chiral drug are often associated with one
specific enantiomer, while the other may be inactive or even responsible for adverse effects.[2]

[3]

This guide provides a comprehensive technical overview of the (5R) and (5S) enantiomers of 5-
hydroxy-2-hexanone, covering their synthesis, physicochemical properties, and analytical
characterization. It is intended for researchers, scientists, and professionals in drug
development and chemical synthesis who are interested in the application of these chiral
building blocks.

The fundamental relationship between the two enantiomers is depicted below, highlighting the
chiral center responsible for their sterecisomerism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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